Cas no 339031-57-1 (ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate)

Ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate is a pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a phenyl group at the 1-position and a propylsulfanyl substituent at the 4-position, contributing to its unique reactivity and binding properties. The ester functional group enhances solubility and facilitates further synthetic modifications. This compound may serve as a versatile intermediate in the development of biologically active molecules, particularly in kinase inhibition or antimicrobial studies. Its well-defined molecular framework allows for precise structural optimization in medicinal chemistry. The presence of both carbonyl and thioether groups offers distinct electronic properties, making it valuable for structure-activity relationship investigations.

ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate structure

339031-57-1 structure

Product Name:ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate

CAS No:339031-57-1

MF:

MW:

CID:4648688

Update Time:2025-05-24

ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 6-OXO-1-PHENYL-4-(PROPYLSULFANYL)-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLATE
- ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate
- 3-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-1-phenyl-4-(propylthio)-, ethyl ester

ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00917644-1g	Ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	90%	1g	￥4193.0	2024-04-17
A2B Chem LLC	AI74461-1mg	ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI74461-5mg	ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI74461-10mg	ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI74461-500mg	ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI74461-1g	ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	>90%	1g	$1295.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652284-1mg	Ethyl 6-oxo-1-phenyl-4-(propylthio)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	98%	1mg	￥436.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652284-5mg	Ethyl 6-oxo-1-phenyl-4-(propylthio)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	98%	5mg	￥672.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1652284-10mg	Ethyl 6-oxo-1-phenyl-4-(propylthio)-1,6-dihydropyridazine-3-carboxylate	339031-57-1	98%	10mg	￥747.00	2024-05-18

ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate (CAS: 339031-57-1)

The compound ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate (CAS: 339031-57-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyridazine core and propylsulfanyl substituent, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that utilizes a one-pot multicomponent reaction, significantly reducing the number of steps required and increasing the overall efficiency of the synthesis. The authors highlighted the importance of the propylsulfanyl group in enhancing the compound's stability and bioavailability, making it a promising candidate for further development.

In addition to its synthetic aspects, the pharmacological potential of ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate has been explored in various disease models. A recent in vitro study demonstrated its potent inhibitory activity against a range of kinases implicated in cancer progression, particularly those involved in the PI3K/AKT/mTOR pathway. The compound exhibited selective inhibition, with IC50 values in the low micromolar range, suggesting its potential as a targeted therapy for certain types of cancer.

Further investigations into the compound's mechanism of action revealed its ability to modulate oxidative stress and inflammation. A 2023 study in the European Journal of Pharmacology showed that the compound could effectively scavenge reactive oxygen species (ROS) and reduce pro-inflammatory cytokine production in macrophage cells. These findings suggest potential applications in treating inflammatory and neurodegenerative diseases, although further in vivo studies are needed to confirm these effects.

The structural versatility of ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate has also been exploited in drug design. Researchers have synthesized a series of derivatives by modifying the phenyl and propylsulfanyl groups, aiming to enhance its pharmacological profile. Preliminary results indicate that certain derivatives exhibit improved potency and selectivity, paving the way for the development of next-generation therapeutics.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, ethyl 6-oxo-1-phenyl-4-(propylsulfanyl)-1,6-dihydropyridazine-3-carboxylate represents a promising scaffold in medicinal chemistry, with demonstrated potential in oncology and inflammation-related disorders. Continued research into its synthesis, mechanism of action, and derivative optimization will be essential for unlocking its full therapeutic potential.